Cas no 255864-58-5 (Tert-butyl 2-ethynylpiperidine-1-carboxylate)

Tert-butyl 2-ethynylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its ethynyl and Boc-protected amine functionalities. The ethynyl group enables click chemistry applications, such as copper-catalyzed azide-alkyne cycloadditions (CuAAC), facilitating the construction of complex molecular architectures. The Boc-protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound is useful in pharmaceutical research, agrochemical development, and materials science, where precise functionalization of piperidine scaffolds is required. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a reliable building block for heterocyclic and peptidomimetic synthesis.
Tert-butyl 2-ethynylpiperidine-1-carboxylate structure
255864-58-5 structure
Product Name:Tert-butyl 2-ethynylpiperidine-1-carboxylate
CAS No:255864-58-5
MF:C12H19NO2
MW:209.2847635746
MDL:MFCD13189966
CID:239142
PubChem ID:15867081
Update Time:2025-10-12

Tert-butyl 2-ethynylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-2-Ethynylpiperidine
    • 1-PIPERIDINECARBOXYLIC ACID, 2-ETHYNYL-, 1,1-DIMETHYLETHYL ESTER
    • tert-Butyl 2-ethynylpiperidine-1-carboxylate
    • 2-Ethynyl-piperidine-1-carboxylic acid tert-butyl ester
    • 1-N-Boc-2-ethynylpiperidine
    • PubChem18397
    • OLYLUYXEZAJXAC-UHFFFAOYSA-N
    • 2103AB
    • AB69489
    • ST24037807
    • 864P585
    • 2-Ethynylpiperidine-1-carboxylic acid tert-butyl ester
    • 2-Ethynyl-1-Piperidinecarboxylicacid1,1-dimethyle
    • AKOS016002934
    • DS-13115
    • AB74005
    • TERT-BUTYL2-ETHYNYLPIPERIDINE-1-CARBOXYLATE
    • A877544
    • MFCD13189966
    • FT-0698109
    • DTXSID00578991
    • F30052
    • EN300-1877537
    • SCHEMBL525478
    • 2-Ethynyl-piperidine
    • 255864-58-5
    • Z1505700699
    • CS-0033654
    • DB-067428
    • Tert-butyl 2-ethynylpiperidine-1-carboxylate
    • MDL： MFCD13189966
    • Inchi： 1S/C12H19NO2/c1-5-10-8-6-7-9-13(10)11(14)15-12(2,3)4/h1,10H,6-9H2,2-4H3
    • InChI Key： OLYLUYXEZAJXAC-UHFFFAOYSA-N
    • SMILES： O(C(N1CCCCC1C#C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 209.14200
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.02
  • Melting Point: No data available
  • Boiling Point: 269.583°C at 760 mmHg
  • Flash Point: 116.84°C
  • Refractive Index: 1.491
  • PSA: 29.54000
  • LogP: 2.34710
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-butyl 2-ethynylpiperidine-1-carboxylate Security Information

Tert-butyl 2-ethynylpiperidine-1-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 2-ethynylpiperidine-1-carboxylate Pricemore >>

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